2-methyl-5-trifluoromethyl-2H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C5H4F3N3O2
• Molecular Weight: 195.10 g/mol
• IUPAC Name: 2-methyl-5-(trifluoromethyl)triazole-4-carboxylic acid
• InChI: InChI=1S/C5H4F3N3O2/c1-11-9-2(4(12)13)3(10-11)5(6,7)8/h1H3,(H,12,13)
• InChI Key: JBCVZJOTIVKNSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(C(=N1)C(F)(F)F)C(=O)O

Description

2-methyl-5-trifluoromethyl-2H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C5H4F3N3O2 and its molecular weight is 195.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-methyl-5-trifluoromethyl-2H-1,2,3-triazole-4-carboxylic acid methyl ester [Compound Number 1.15] (2.09 g; 0.01 mol) and KOH (86%; 0.783 g; 1.2 eq.) in THF (50 ml) was heated at reflux temperature for 3.5 hours. The solution was evaporated, the residue was dissolved in water and acidified to pH 1-2 with HCl (1M). Evaporation of the aqueous solution followed by continuous extration in ethylacetate for 20 hours gave of Compound No 1.13 (2.11 g; 100%) as a crystalline solid.